N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide

• IUPAC Name: N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide
• InChI: InChI=1S/C10H12N2O4/c1-7-3-4-8(5-9(7)12(14)15)16-6-10(13)11-2/h3-5H,6H2,1-2H3,(H,11,13)
• InChI Key: OMOJKGZRRMUJQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC)[N+](=O)[O-]
• Molecular Formula: C10H12N2O4
• Molecular Weight: 224.21 g/mol

Description

N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide, also known as MNMA, is a chemical compound that has been widely used in scientific research. This compound is synthesized through a multi-step process and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide involves its ability to inhibit acetylcholinesterase, which leads to an increase in acetylcholine levels in the brain. This increase in acetylcholine levels has been shown to improve cognitive function and memory. N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide has been found to have various biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models. N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide has also been found to have neuroprotective effects and has been used in studies on neurodegenerative diseases. Additionally, N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide has been found to have antioxidant properties and has been used in studies on oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide in lab experiments is its ability to inhibit acetylcholinesterase, which makes it a useful tool for studying cognitive function and memory. N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide also has neuroprotective and antioxidant properties, which make it useful in studies on neurodegenerative diseases and oxidative stress. However, one limitation of using N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide in lab experiments is its potential toxicity, which must be carefully monitored.

Future Directions

There are several future directions for the use of N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide in scientific research. One area of research is the development of N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide analogs with improved potency and selectivity. Another area of research is the use of N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide in studies on neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide could be used in studies on oxidative stress and aging. Overall, N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide has the potential to be a valuable tool in scientific research and could lead to new insights into the mechanisms of various diseases and conditions.

Synthesis Methods

The synthesis of N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide involves a multi-step process that includes the reaction of 4-methyl-3-nitrophenol with ethyl chloroacetate to form 2-(4-methyl-3-nitrophenoxy)acetic acid. This intermediate is then reacted with thionyl chloride to form 2-(4-methyl-3-nitrophenoxy)acetyl chloride. The final step involves the reaction of N-methylamine with 2-(4-methyl-3-nitrophenoxy)acetyl chloride to form N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide.

Scientific Research Applications

N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide has been widely used in scientific research as a tool to study various biochemical and physiological processes. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. N-methyl-2-(4-methyl-3-nitrophenoxy)acetamide has also been shown to have antioxidant properties and has been used in studies on oxidative stress and neurodegenerative diseases.